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Compound of Interest

Compound Name: Strontium diricinoleate

Cat. No.: B15176774 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Strontium diricinoleate is a metallic soap, a salt of ricinoleic acid and strontium. Metallic

soaps have a wide range of industrial applications, including as lubricants, stabilizers, and in

the case of strontium-containing compounds, potential applications in bone-related research

due to the known effects of strontium on bone metabolism. This document provides a detailed

protocol for the laboratory synthesis of strontium diricinoleate, based on established methods

for the preparation of metallic soaps.

Chemical Reaction
The synthesis of strontium diricinoleate involves the reaction of two moles of ricinoleic acid

with one mole of a strontium base, typically strontium hydroxide. This is an acid-base

neutralization reaction.

2 C₁₈H₃₄O₃ + Sr(OH)₂ → Sr(C₁₈H₃₃O₃)₂ + 2 H₂O

(Ricinoleic Acid) + (Strontium Hydroxide) → (Strontium Diricinoleate) + (Water)

Experimental Protocol: Synthesis of Strontium
Diricinoleate
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This protocol is based on the aqueous precipitation method, which is a common technique for

the synthesis of metallic soaps.[1][2]

Materials:

Ricinoleic acid (C₁₈H₃₄O₃)

Strontium hydroxide octahydrate (Sr(OH)₂·8H₂O)

Ethanol

Distilled water

Filtration apparatus (e.g., Büchner funnel)

Reaction vessel (e.g., beaker or round-bottom flask) with stirring capability

Heating mantle or hot plate with a water bath

Drying oven

Procedure:

Preparation of Ricinoleic Acid Solution:

In a reaction vessel, dissolve the desired amount of ricinoleic acid in a minimal amount of

ethanol. This will aid in the dispersion of the fatty acid in the aqueous medium.

Preparation of Strontium Hydroxide Solution:

In a separate beaker, prepare an aqueous solution of strontium hydroxide by dissolving a

stoichiometric amount (half the molar equivalent of ricinoleic acid) in distilled water. Gentle

heating may be required to facilitate dissolution.

Reaction:

Slowly add the strontium hydroxide solution to the ricinoleic acid solution with vigorous

stirring.
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A white precipitate of strontium diricinoleate should form immediately.

Heat the reaction mixture to approximately 60-70°C while continuing to stir for 1-2 hours to

ensure the reaction goes to completion.

Isolation and Purification:

Allow the mixture to cool to room temperature.

Collect the precipitate by vacuum filtration using a Büchner funnel.

Wash the precipitate several times with hot distilled water to remove any unreacted

starting materials and soluble byproducts.

Finally, wash the precipitate with a small amount of ethanol to aid in drying.

Drying:

Dry the purified strontium diricinoleate in a drying oven at a temperature below its

decomposition point, for example, at 60-80°C, until a constant weight is achieved.

Data Presentation
The following table should be used to record the quantitative data from the synthesis.
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Parameter Value Units Notes

Mass of Ricinoleic

Acid
g

Moles of Ricinoleic

Acid
mol

Mass of

Sr(OH)₂·8H₂O
g

Moles of

Sr(OH)₂·8H₂O
mol

Theoretical Yield g

Actual Yield g
Mass of the dried final

product.

Percentage Yield %

(Actual Yield /

Theoretical Yield) *

100

Melting Point °C If determinable.

Appearance -
e.g., White powder,

waxy solid.

Characterization
The synthesized strontium diricinoleate can be characterized using various analytical

techniques:

Fourier-Transform Infrared (FTIR) Spectroscopy: To confirm the formation of the carboxylate

salt by observing the disappearance of the carboxylic acid O-H stretch and the appearance

of characteristic carboxylate stretches.

Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the structure of the

ricinoleate moiety.
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Thermogravimetric Analysis (TGA): To determine the thermal stability of the compound and

the presence of any water of hydration.

Elemental Analysis: To determine the strontium content and confirm the empirical formula.

Visualizations
Experimental Workflow for the Synthesis of Strontium
Diricinoleate

Reactant Preparation

Reaction Purification Final Product

Ricinoleic Acid in Ethanol

Mix and Heat (60-70°C)

Aqueous Strontium Hydroxide

Vacuum Filtration Wash with Water and Ethanol Drying Strontium Diricinoleate

Click to download full resolution via product page

Caption: Workflow for the synthesis of strontium diricinoleate.

Safety Precautions
Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.

Handle all chemicals in a well-ventilated fume hood.

Avoid inhalation of dust from the final product.

Refer to the Safety Data Sheets (SDS) for all chemicals used.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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